Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
204254-84-2
VCID:
VC21188773
InChI:
InChI=1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3/t9-,10-,11-/m1/s1
SMILES:
CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C
Molecular Formula:
C13H20O7S
Molecular Weight:
320.36 g/mol
Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
CAS No.: 204254-84-2
Cat. No.: VC21188773
Molecular Formula: C13H20O7S
Molecular Weight: 320.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 204254-84-2 |
|---|---|
| Molecular Formula | C13H20O7S |
| Molecular Weight | 320.36 g/mol |
| IUPAC Name | ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
| Standard InChI | InChI=1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3/t9-,10-,11-/m1/s1 |
| Standard InChI Key | VSLJKWHERQGBEK-GMTAPVOTSA-N |
| Isomeric SMILES | CCOC(=O)C1=C[C@@H]2[C@H]([C@@H](C1)OS(=O)(=O)C)OC(O2)(C)C |
| SMILES | CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C |
| Canonical SMILES | CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C |
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